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Compound of Interest

Compound Name: 2,4,4-Trimethylpentan-1-ol

Cat. No.: B059085

An In-Depth Technical Guide to the Safe Handling of 2,4,4-Trimethylpentan-1-ol

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of the material safety data and
handling protocols for 2,4,4-Trimethylpentan-1-ol (CAS No. 16325-63-6). Designed for
researchers, scientists, and professionals in drug development, this document moves beyond a
standard Safety Data Sheet (SDS) to offer a deeper understanding of the material's properties
and the scientific rationale behind safety procedures. The focus is on integrating established
safety protocols with the specific physicochemical characteristics of the compound to ensure a
self-validating system of laboratory safety.

Chemical Identity and Core Hazard Profile

2,4,4-Trimethylpentan-1-ol is a branched-chain primary alcohol. Its structure informs its
physical behavior and, consequently, its primary hazard classification. The principal metabolite
of 2,2,4-trimethylpentane, its primary risk in a laboratory setting is its flammability.[1]
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Identifier Value Source

IUPAC Name 2,4,4-trimethylpentan-1-ol PubChem|[2]

CAS Number 16325-63-6 Fisher Scientific[3]
Molecular Formula C8H180 Fisher Scientific[3]
Molecular Weight 130.23 g/mol PubChem[2]
Synonyms 2,4,4-Trimethyl-1-pentanol PubChem|[2]
Linear Formula (CH3)3CCH2CH(CH3)CH20OH  Sigma-Aldrich[1]

The Globally Harmonized System (GHS) provides a clear, logic-based classification of this
chemical's hazards. Its primary classification is as a Category 3 Flammable Liquid.[3] This
classification is a direct consequence of its flash point, which dictates the temperature at which
it can generate sufficient vapor to form an ignitable mixture with air.

GHS Classification & Labeling
| Hazard Statement: H226
(Flammable liquid and vapor)

Signal Word: Warning

Physicochemical Property

Triggers Classification

Flash Point = 60°C (140°F)

Flammable Liquid, Category 3

GHSO02 (Flame Pictogram)

Click to download full resolution via product page

Caption: GHS Classification Logic for 2,4,4-Trimethylpentan-1-ol.

Physicochemical Properties and Safety Implications
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Understanding the physical properties of a chemical is fundamental to predicting its behavior

under various laboratory conditions. This data is crucial for designing safe experiments and

storage solutions.

Property Value

Safety Implication

Form Liquid

Potential for splashes and

vapor generation.

Boiling Point 168-169 °C @ 740 mmHg

High boiling point reduces
volatility at room temperature
compared to more volatile

solvents.

Density 0.818 g/mL at 25 °C

Denser than some common
organic solvents, but still

lighter than water.

Flash Point 60 °C (140 °F) - closed cup

Flammable vapors can form an
ignitable mixture with air at or
above this temperature.[1] This
dictates the need to control

heat sources.

Refractive Index n20/D 1.427

Primarily a quality control

parameter.

) ] Explosive air/vapor mixtures
Explosive Properties ]
possible

Vapors are heavier than air
and can travel to a distant

ignition source.[3]

Safe Handling and Engineering Controls

The primary directive for handling 2,4,4-Trimethylpentan-1-ol is the strict control and

elimination of ignition sources. Its classification as a flammable liquid necessitates a multi-

layered safety approach encompassing engineering controls, administrative procedures, and

personal protective equipment.

Engineering Controls:
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o Ventilation: All work should be conducted in a well-ventilated area, preferably within a
chemical fume hood to prevent the accumulation of vapors.

« Ignition Source Control: Use explosion-proof electrical, ventilating, and lighting equipment.[3]
All metal equipment, including containers and receiving equipment, must be grounded and
bonded to prevent the buildup and discharge of static electricity.[4]

e Tools: Only non-sparking tools should be used when handling this chemical.[3][4]

Storage Protocols:

e Location: Store in a cool, dry, and well-ventilated place designated for flammable liquids.[3]
o Container: Keep the container tightly closed to prevent vapor escape.[3]

o Segregation: Store away from incompatible materials, particularly strong oxidizing agents,
acid anhydrides, and acid chlorides.[3] Keep away from heat, sparks, and open flames.[3][5]

Personal Protective Equipment (PPE) Rationale

The selection of PPE is not merely a checklist item but a critical barrier of defense based on the
potential routes of exposure.

o Eye and Face Protection: Wear chemical safety goggles that conform to OSHA regulations in
29 CFR 1910.133 or European Standard EN166.[3] This is to protect against splashes.

» Skin Protection: Wear appropriate protective gloves and clothing to prevent skin contact.[3]
While specific glove material breakthrough times are not readily available, nitrile gloves are
often recommended for incidental contact with similar chemicals.[5] It is crucial to consult the
glove manufacturer's compatibility data.

o Respiratory Protection: Under normal use conditions with adequate engineering controls
(i.e., in a fume hood), respiratory protection is typically not required.[3] However, in situations
where ventilation is insufficient or during a large spill, an approved respirator with an organic
vapor cartridge may be necessary.

Emergency Response Protocols

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC181570010&productDescription=2%2C4%2C4-TRIMETHYL-1-PENTAN+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-224TRIMETHYLPENTANE-CASNO-540-84-00350-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AC181570010&productDescription=2%2C4%2C4-TRIMETHYL-1-PENTAN+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-224TRIMETHYLPENTANE-CASNO-540-84-00350-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AC181570010&productDescription=2%2C4%2C4-TRIMETHYL-1-PENTAN+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC181570010&productDescription=2%2C4%2C4-TRIMETHYL-1-PENTAN+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC181570010&productDescription=2%2C4%2C4-TRIMETHYL-1-PENTAN+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC181570010&productDescription=2%2C4%2C4-TRIMETHYL-1-PENTAN+1GR&vendorId=VN00032119&countryCode=US&language=en
https://greenfield.com/wp-content/uploads/2018/11/Trimethylpentane-224-TMP.pdf
https://www.fishersci.com/store/msds?partNumber=AC181570010&productDescription=2%2C4%2C4-TRIMETHYL-1-PENTAN+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC181570010&productDescription=2%2C4%2C4-TRIMETHYL-1-PENTAN+1GR&vendorId=VN00032119&countryCode=US&language=en
https://greenfield.com/wp-content/uploads/2018/11/Trimethylpentane-224-TMP.pdf
https://www.fishersci.com/store/msds?partNumber=AC181570010&productDescription=2%2C4%2C4-TRIMETHYL-1-PENTAN+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b059085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Rapid and correct response during an emergency can significantly mitigate harm. The following
protocols are based on established best practices.

First-Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Seek medical attention.[3]

» Skin Contact: Take off immediately all contaminated clothing. Rinse the skin with water or
shower.[3] Wash the affected area with soap and water.[3]

¢ Inhalation: Remove the person to fresh air and keep them in a position comfortable for
breathing. If symptoms of overexposure (such as headache, dizziness, tiredness, nausea,
and vomiting) occur, seek medical attention.[3]

 Ingestion: Clean the mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[3]

Fire-Fighting Measures:

e Suitable Extinguishing Media: Use carbon dioxide (CO2), dry chemical powder, or chemical
foam.[3][5] Water spray can be used to cool closed containers, but a solid water jet should
be avoided as it may spread the fire.[3][5]

» Specific Hazards: Containers may explode when heated.[3] Vapors are heavier than air and
may travel to a source of ignition and flash back.[3][5] Hazardous combustion products
include carbon monoxide (CO) and carbon dioxide (CO2).[3]

» Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA)
and full protective gear.[3]
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Don appropriate PPE
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y

Contain spill with
inert absorbent material

'

Collect residue using
non-sparking tools

l

Place in a suitable, closed
container for disposal

:

Clean spill area

Dispose of waste through
approved channels
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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